Cas no 26725-50-8 (Benzotriazole-4-sulfonic acid)

• Product Name: Benzotriazole-4-sulfonic acid
• CAS No: 26725-50-8
• MF: C₆H₅N₃O₃S
• MW: 199.187199354172
• MDL: MFCD03452776
• CID: 88687
• PubChem ID: 24882515
• Update Time: 2025-06-06

Benzotriazole-4-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzotriazole-4-sulfonic acid
• 1H-Benzotriazole-4-sulfonic acid
• BENZOTRIAZOLE-4-SULPHONIC ACID
• 1H-BENZOTRIAZOLE-4-SUILFONIC ACID
• Benzotriazol-4-sulfonsaeure
• WVKWKEWFTVEVCF-UHFFFAOYSA-N
• J-016528
• AS-65637
• SCHEMBL11039839
• 1-h-benzotriazole-4-sulfonic acid
• FT-0638631
• 4-sulfobenzotriazole
• 1H-Benzo[d][1,2,3]triazole-4-sulfonicacid
• 1H-benzo[d][1,2,3]triazole-7-sulfonic acid
• SCHEMBL4804088
• 94667-47-7
• AKOS015854545
• 1H-Benzo[d][1,2,3]triazole-4-sulfonic acid
• MFCD03452776
• 1H-Benzotriazolesulphonic acid
• 1H-Benzotriazole-4-sulfonic acid, 97%
• 1H-1,2,3-benzotriazole-4-sulfonic acid
• DTXSID70915379
• 1H-Benzotriazole-7-sulfonic acid
• A818572
• SCHEMBL3079412
• 26725-50-8
• BBA72550
• 2H-benzotriazole-4-sulfonic Acid
• NS00066599
• AKOS005254504
• CS-0450352
• DB-047004
• 2H-1,2,3-benzotriazole-4-sulfonic acid

• MDL： MFCD03452776
• Inchi： 1S/C6H5N3O3S/c10-13(11,12)5-3-1-2-4-6(5)8-9-7-4/h1-3H,(H,7,8,9)(H,10,11,12)
• InChI Key： WVKWKEWFTVEVCF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NNN=2)(=O)(=O)O

Computed Properties

• Exact Mass: 199.00500
• Monoisotopic Mass: 199.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.2
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.8±0.1 g/cm3
• Melting Point: 285 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.726
• PSA: 104.32000
• LogP: 1.28540
• Solubility: Not determined

Benzotriazole-4-sulfonic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)